Cas no 398-21-0 (4-Bromo-4'-fluorobiphenyl)

• Product Name: 4-Bromo-4'-fluorobiphenyl
• CAS No: 398-21-0
• MF: C₁₂H₈BrF
• MW: 251.094326019287
• MDL: MFCD00017954
• CID: 37223
• PubChem ID: 96882
• Update Time: 2025-04-18

4-Bromo-4'-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-4'-fluoro-1,1'-biphenyl
• 1-bromo-4-(4-fluorophenyl)benzene
• 4-Bromo-4'-fluorobiphenyl
• 4'-FLUORO-4-BROMOBIPHENYL
• 4-fluoro-4'-bromobiphenyl
• Biphenyl,4-bromo-4'-fluoro- (7CI,8CI)
• 4'-Bromo-4-fluorobiphenyl
• NSC 91565
• 4-Bromo-4-Fluorobiphenyl
• AK113832
• 1,1'-Biphenyl, 4-bromo-4'-fluoro-
• NSC91565
• 4-bromo-4'-fluoro-biphenyl
• 4'-fluoro-4-bromo-biphenyl
• 4'-bromo-4-fluoro-biphenyl
• Biphenyl, 4-bromo-4'-fluoro-
• PC1423J
• XFGPSHWWPIFPNL-UHFFFAOYSA-N
• ZX-AP
• EINECS 206-909-0
• NS00030670
• AKOS004117367
• W-106403
• XVY4JM8V79
• UNII-XVY4JM8V79
• FT-0617839
• PS-7467
• CS-0009418
• DTXSID10192869
• SCHEMBL787631
• NSC-91565
• 398-21-0
• 4-Bromo-4'-fluorobiphenyl, 97%
• MFCD00017954
• 4-Bromo-4\\'-fluoro-1,1\\'-biphenyl
• DTXCID00115360
• 206-909-0

• MDL： MFCD00017954
• Inchi： 1S/C12H8BrF/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H
• InChI Key： XFGPSHWWPIFPNL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 249.97900
• Monoisotopic Mass: 249.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.433
• Melting Point: 92.5-97.5 ºC
• Boiling Point: 307.6 °C at 760 mmHg
• Flash Point: 143.7 °C
• Refractive Index: 1.535
• PSA: 0.00000
• LogP: 4.25520
• Solubility: Not available

4-Bromo-4'-fluorobiphenyl Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3152 9/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-50/53-41
• Safety Instruction： S22; S36/37/39; S61; S60; S39; S26
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：9
• PackingGroup：Ⅱ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls